Cas no 78164-31-5 (3,4-Dimethylbenzotrifluoride)

3,4-Dimethylbenzotrifluoride is a versatile organic compound with a distinct trifluoromethyl substituent. Its unique structure offers increased stability and enhanced reactivity in various chemical reactions. The presence of the trifluoromethyl group provides a strong electron-withdrawing effect, which can be beneficial in synthesizing complex organic molecules. This compound is particularly useful in organic synthesis due to its high purity and excellent solubility in organic solvents.
3,4-Dimethylbenzotrifluoride structure
3,4-Dimethylbenzotrifluoride structure
Product Name:3,4-Dimethylbenzotrifluoride
CAS No:78164-31-5
MF:C9H9F3
MW:174.162973165512
MDL:MFCD00079783
CID:90732
PubChem ID:2737108
Update Time:2025-06-18

3,4-Dimethylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dimethyl-4-(trifluoromethyl)benzene
    • 1,2-dimethyl-4-trifluoromethylbenzene
    • 3,4-Dimethylbenzotrifluoride
    • 4-(Trifluoromethyl)-o-xylene
    • DTXSID80371841
    • PS-8630
    • 1-trifluoromethyl-3,4-dimethylbenzene
    • AKOS006229591
    • SCHEMBL1755260
    • CZFWZECMWNWDCU-UHFFFAOYSA-N
    • F21450
    • Benzene, 1,2-dimethyl-4-(trifluoromethyl)-
    • FT-0614376
    • 78164-31-5
    • JNTDJFSMNAAQQL-UHFFFAOYSA-N
    • MFCD00079783
    • A839353
    • CS-0077626
    • AM82888
    • DTXCID40322874
    • MDL： MFCD00079783
    • Inchi： 1S/C9H9F3/c1-6-3-4-8(5-7(6)2)9(10,11)12/h3-5H,1-2H3
    • InChI Key： XBHTYKIYEUHMIA-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C)=C(C)C=1)(F)F
    • BRN： 6270005

Computed Properties

  • Exact Mass: 174.06600
  • Monoisotopic Mass: 174.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.12
  • Boiling Point: 70°C 10mm
  • Flash Point: 70°C/10mm
  • Refractive Index: 1.442
  • PSA: 0.00000
  • LogP: 3.32220
  • Solubility: It is miscible with water.

3,4-Dimethylbenzotrifluoride Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36

3,4-Dimethylbenzotrifluoride Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dimethylbenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
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Apollo Scientific
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Apollo Scientific
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Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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